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Compound of Interest

Compound Name: Fluorofurimazine

Cat. No.: B12065213 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Fluorofurimazine. The following procedural

steps and data are designed to ensure safe handling, operation, and disposal of this novel

fluorinated furimazine analog.

Chemical and Physical Properties
Fluorofurimazine is a synthetic substrate for the NanoLuc® luciferase system, valued for its

enhanced aqueous solubility and bright signal emission in bioluminescence imaging.[1][2] It is

typically supplied as a powder.[2]

Property Value/Information

CAS Number 2412089-96-2[1][2][3]

Molecular Formula C24H18F2N4O2[2][3]

Molecular Weight 432.42 g/mol [2][3]

Appearance Solid powder[4]

Solubility Soluble in DMSO[2]

Storage
Powder: -20°C for up to 3 years. In solvent:

-80°C for 6 months, -20°C for 1 month.[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
While Fluorofurimazine is not classified as a hazardous substance or mixture, it is irritating to

the eyes, respiratory system, and skin.[3] Adherence to proper PPE protocols is essential to

minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)

Operation Required PPE

Weighing and Transferring Solid

Fluorofurimazine

Chemical safety goggles, impermeable gloves

(e.g., nitrile), lab coat, and a self-contained

breathing apparatus must be available in case

of emergency.[3]

Preparing Solutions

Chemical safety goggles, impermeable gloves,

and a lab coat. Work should be conducted in a

chemical fume hood.[3]

General Laboratory Use
Chemical safety goggles, impermeable gloves,

and a lab coat.[3]

Cleaning Spills
Impermeable gloves, safety goggles, and

impermeable protective clothing.[3]

Safe Handling and Operational Plan
A systematic approach to handling Fluorofurimazine is critical for maintaining a safe

laboratory environment.

Step-by-Step Handling Procedure

Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is

clean and uncluttered.[3] Confirm that all necessary PPE is readily available and in good

condition. An eye wash station should be accessible.[3]
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Weighing and Reconstitution: When weighing the powdered form, do so within a chemical

fume hood to avoid inhalation of dust.[3] When preparing solutions, add the solvent to the

powder slowly to prevent splashing. Fluorofurimazine is often dissolved in DMSO for

experimental use.[2]

Use in Experiments: Handle all solutions containing Fluorofurimazine with care, avoiding

contact with skin and eyes.

Storage: Store Fluorofurimazine according to the recommended conditions, typically at

-20°C for the solid powder and in a cool, well-ventilated area for solutions.[2][3] Keep

containers tightly closed and away from heat or ignition sources.[3]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Skin Contact

Remove all contaminated clothing immediately.

Wash the affected skin with running water for at

least 10 minutes. If irritation or pain persists,

seek medical attention.[3]

Eye Contact
Immediately flush the eyes with running water

for 15 minutes. Consult a doctor.[3]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[3]

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[3]

Disposal Plan
Proper disposal of Fluorofurimazine and contaminated materials is necessary to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Guidelines
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Solid Waste: Collect solid Fluorofurimazine waste in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing Fluorofurimazine, including solutions in

DMSO, in a dedicated, leak-proof, and chemically resistant waste container. Label the

container clearly with the contents.

Contaminated Materials: Dispose of contaminated labware, gloves, and other materials as

chemical waste in accordance with your institution's and local regulations.

General Guidance: Avoid disposing of Fluorofurimazine down the drain. Follow your

institution's specific guidelines for chemical waste disposal.

As an AI, I am unable to generate visualizations or diagrams in the Graphviz (DOT language)

format as requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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